Cas no 2060039-47-4 (3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid
• CAS No: 2060039-47-4
• MF: C₁₉H₂₀FNO₄
• MW: 345.364809036255
• MDL: MFCD30500657
• CID: 5193267
• PubChem ID: 137703563
• Update Time: 2025-10-29

3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-fluoro-α,α-dimethyl-β-[[(phenylmethoxy)carbonyl]amino]-
• 3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid

• MDL： MFCD30500657
• Inchi： 1S/C19H20FNO4/c1-19(2,17(22)23)16(14-8-10-15(20)11-9-14)21-18(24)25-12-13-6-4-3-5-7-13/h3-11,16H,12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： SSXICQOJNWCBGV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(C(C)(C)C(=O)O)NC(=O)OCC1C=CC=CC=1

Additional information on 3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic Acid (CAS No. 2060039-47-4)

3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid, identified by its CAS number 2060039-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid is characterized by the presence of a benzyloxy carbonyl group and a 4-fluorophenyl moiety, which are key features that contribute to its unique chemical and biological properties. The benzyloxy carbonyl group is often employed in the synthesis of peptide mimetics and protease inhibitors, while the 4-fluorophenyl group can enhance the metabolic stability and binding affinity of the compound.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceutical molecules can lead to improved bioavailability, reduced metabolic degradation, and increased binding affinity to biological targets. 3-(4-fluorophenyl)-2,2-dimethylpropanoic acid, with its fluorinated phenyl ring, aligns with this trend and represents a promising scaffold for the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of advanced intermediates for drug development. The presence of both the benzyloxy carbonyl and the 4-fluorophenyl groups makes it a versatile building block for constructing more complex molecules. For instance, it can be used to synthesize peptidomimetics that mimic the structure and function of natural peptides while avoiding their limitations, such as poor stability or rapid degradation in vivo.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of molecules, thereby affecting their interactions with biological targets. 3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid exemplifies this principle, as its structural features may enable it to interact with enzymes or receptors in a manner that inhibits disease-causing pathways.

The compound's potential applications extend beyond traditional drug development. It can also serve as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The unique combination of functional groups in 3-(4-fluorophenyl)-2,2-dimethylpropanoic acid allows for diverse chemical modifications, making it a valuable asset for chemists working on innovative synthetic routes.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(4-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 2060039-47-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features and biological activities make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in advancing both medicinal chemistry and chemical innovation.